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Cat. No.: B072657
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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Fluorophenyl)-2-methylpropan-2-amine is a synthetic compound belonging to the class
of fluorinated a,a-dialkylphenethylamines.[1] Its structure, characterized by a para-fluorinated
phenyl ring and a tertiary amine, distinguishes it from more commonly studied amphetamine
analogues. This guide provides an in-depth technical overview of its chemical identity,
synthesis, and currently understood pharmacological profile, intended to support research and
development activities in medicinal chemistry and neuropharmacology.

Chemical Identity and Nomenclature

A precise understanding of a compound's nomenclature is fundamental for accurate scientific
communication and database searches.

IUPAC Name
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The systematically generated and preferred IUPAC name for this compound is 1-(4-
Fluorophenyl)-2-methylpropan-2-amine.[2]

Synonyms and ldentifiers

For comprehensive literature and database searching, a variety of synonyms and identifiers are
utilized:

4-Fluoro-a,a-dimethylbenzeneethanamine[3]

a,a-Dimethyl-4-fluorophenethylamine[4]

1-(4-Fluorophenyl)-2-methyl-2-propylamine[3]

4-Fluorophenyl-2-methyl-2-aminopropane[2]

Table 1: Chemical Identifiers

Identifier Value Source
CAS Number 1200-27-7 [2][3]
Molecular Formula CioH14FN [2][3]
Molecular Weight 167.22 g/mol [2][3]
SMILES FC1=CC=C(CC(C)(C)N)C=C1 [1]

INChl=1S/C10H14FN/c1-
InChl 10(2,12)7-8-3-5-9(11)6-4-8/h3-  [3]
6H,7,12H2,1-2H3

Physicochemical Properties

Understanding the physicochemical properties is critical for experimental design, including
solvent selection and analytical method development.

Table 2: Physicochemical Data
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Property Value Notes
Appearance Yellow or colorless liquid [2]
Boiling Point 228.1°C at 760 mmHg [2]
Density 1.024 g/cm3 [2]
Flash Point 101.9°C [2]

DMF: 30 mg/mL; DMSO: 30
Solubility mg/mL; Ethanol: 30 mg/mL; [3]
PBS (pH 7.2): 2 mg/mL

Synthesis and Methodology

The synthesis of 1-(4-fluorophenyl)-2-methylpropan-2-amine can be approached through
several established organic chemistry transformations. A plausible and efficient synthetic route
involves the reaction of a substituted benzyl halide with isobutyronitrile, followed by a series of
transformations to yield the final amine.

Proposed Synthetic Pathway

A likely synthetic route, adapted from methodologies for similar 2-methyl-1-substituted phenyl-
2-propanamine compounds, is outlined below. This multi-step synthesis prioritizes
commercially available starting materials and well-documented reactions.

2-Methyl-1-(4-fluorophenyl)-2-butyronitrile

Click to download full resolution via product page
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Figure 1: Proposed synthesis of 1-(4-Fluorophenyl)-2-methylpropan-2-amine.

Detailed Experimental Protocol (Hypothetical)

This protocol is a representative procedure based on the synthesis of analogous compounds
and should be optimized for specific laboratory conditions.

Step 1: Synthesis of 2-Methyl-1-(4-fluorophenyl)-2-butyronitrile

To a stirred suspension of sodium hydride (1.1 eq) in anhydrous THF, add isobutyronitrile
(1.0 eq) dropwise at 0 °C.

o Allow the mixture to warm to room temperature and stir for 30 minutes.

o Cool the reaction mixture back to 0 °C and add a solution of 4-fluorobenzyl chloride (1.0 eq)
in anhydrous THF dropwise.

 Stir the reaction at room temperature overnight.
e Quench the reaction with water and extract the product with ethyl acetate.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by vacuum distillation or column chromatography.

Step 2: Synthesis of 2-Methyl-1-(4-fluorophenyl)-2-butyric acid

Dissolve the nitrile from Step 1 in ethanol and add an aqueous solution of sodium hydroxide
(excess).

Heat the mixture to reflux and monitor the reaction by TLC until the starting material is
consumed.

Cool the reaction mixture and acidify with concentrated HCI to precipitate the carboxylic acid.

Filter the solid, wash with cold water, and dry under vacuum.
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Step 3: Synthesis of Benzyl 2-methyl-1-(4-fluorophenyl)-2-propylcarbamate via Curtius
Rearrangement

o Treat the carboxylic acid from Step 2 with thionyl chloride to form the acyl chloride.
e React the acyl chloride with sodium azide in a suitable solvent to form the acyl azide.

o Heat the acyl azide in the presence of benzyl alcohol to induce the Curtius rearrangement
and trapping of the isocyanate intermediate to form the benzyl carbamate.

Step 4: Synthesis of 1-(4-Fluorophenyl)-2-methylpropan-2-amine

Dissolve the benzyl carbamate from Step 3 in ethanol.

Add a catalytic amount of palladium on carbon (10% Pd/C).

Hydrogenate the mixture under a hydrogen atmosphere until the deprotection is complete
(monitored by TLC).

Filter the catalyst through Celite and concentrate the filtrate under reduced pressure to yield
the final product.

Pharmacology and Mechanism of Action

While specific pharmacological studies on 1-(4-fluorophenyl)-2-methylpropan-2-amine are
limited, its structural similarity to other phenethylamines allows for informed hypotheses
regarding its mechanism of action.

Monoamine Reuptake Inhibition and Release

The primary proposed mechanism of action for this class of compounds is the modulation of
monoamine neurotransmitters. It is suggested to act as a releasing agent and reuptake
inhibitor of dopamine, serotonin, and norepinephrine.[4] This dual action increases the
concentration of these neurotransmitters in the synaptic cleft, leading to enhanced
neurotransmission and potential stimulant effects.[4]
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Figure 2: Proposed mechanism of action at the monoaminergic synapse.

The a,a-dimethyl substitution may influence the selectivity and potency of the compound
towards the different monoamine transporters (dopamine transporter - DAT, norepinephrine
transporter - NET, and serotonin transporter - SERT). Generally, compounds in this broader
class are potent inhibitors of the dopamine transporter and also inhibit norepinephrine
reuptake, while having less activity at the serotonin transporter.[5]

Structure-Activity Relationship (SAR)
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e a,0-Dimethyl Group: This structural feature is significant. Compared to amphetamine (a-
methyl) or phenethylamine, the gem-dimethyl group at the alpha position can increase
metabolic stability by sterically hindering enzymatic degradation. It may also alter the binding
affinity and selectivity for monoamine transporters.

o Para-Fluoro Substitution: The fluorine atom at the 4-position of the phenyl ring is a common
modification in medicinal chemistry. It can enhance metabolic stability by blocking para-
hydroxylation, a common metabolic pathway for phenethylamines. Additionally, the electron-
withdrawing nature of fluorine can influence the pKa of the amine and its interaction with
biological targets.

Analytical Characterization

For research and forensic applications, robust analytical methods are essential for the
identification and quantification of 1-(4-fluorophenyl)-2-methylpropan-2-amine.

e Gas Chromatography-Mass Spectrometry (GC-MS): This is a standard technique for the
identification of novel psychoactive substances. The compound would be expected to
produce a characteristic mass spectrum upon electron ionization.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would provide
definitive structural elucidation.

« Infrared (IR) Spectroscopy: Can be used for the differentiation of positional isomers.[4]

Potential Applications and Future Directions

The primary application of 1-(4-fluorophenyl)-2-methylpropan-2-amine is currently as a
research chemical and a fluorinated building block for the synthesis of pharmaceutical amides.
[3] Its potential as a pharmacological tool lies in its ability to probe the structure-activity
relationships of monoamine transporter ligands.

Further research is warranted to:
o Determine the precise binding affinities (Ki values) for DAT, NET, and SERT.

e Conduct in vivo studies to characterize its pharmacokinetic profile and behavioral effects.
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o Evaluate its potential as a lead compound for the development of novel therapeutics
targeting monoaminergic systems.

Safety and Handling

According to available safety data, 1-(4-fluorophenyl)-2-methylpropan-2-amine is considered
a corrosive material that can cause severe skin burns and eye damage.[6] The toxicological
properties have not been fully investigated.[6] Appropriate personal protective equipment
(PPE), including gloves, goggles, and a lab coat, should be worn when handling this
compound. All work should be conducted in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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